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Compound of Interest

Compound Name: MM-401

Cat. No.: B609188

Essential Safety and Handling Guide for MM-401

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and
disposal of MM-401, a potent MLL1 H3K4 methyltransferase inhibitor used in leukemia
research.[1] Adherence to these procedures is critical for ensuring personnel safety and
maintaining a secure laboratory environment.

Hazard Identification and Classification

MM-401 (TFA) is classified as a hazardous substance. The primary routes of exposure are oral,
dermal, and inhalation. It is harmful if swallowed and is very toxic to aquatic life with long-
lasting effects.[2]

Hazard Classification GHS Code Description
Acute Toxicity, Oral H302 Harmful if swallowed.[2]
Acute Aquatic Toxicity H400 Very toxic to aquatic life.[2]

) ] o Very toxic to aquatic life with
Chronic Aquatic Toxicity H410 )
long lasting effects.[2]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling MM-401 to prevent

exposure.
PPE Category Specification Rationale
) Safety goggles with side- Protects eyes from splashes
Eye Protection _
shields. and dust.[2]

] Chemical-resistant protective )
Hand Protection o Prevents skin contact.[2]
gloves (e.g., nitrile rubber).

) Impervious clothing, such as a Protects against contamination
Body Protection .
lab coat. of personal clothing.[2]

Required to prevent inhalation
of dust or aerosols, especially

Respiratory Protection Suitable respirator. ] )
when handling the solid form.

[2]

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the integrity of MM-401 and ensure a safe
working environment.
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Procedure

Detailed Steps

Safe Handling

- Avoid inhalation, and contact with eyes and
skin.[2]- Prevent the formation of dust and
aerosols.[2]- Use only in areas with appropriate
exhaust ventilation.[2]- Do not eat, drink, or

smoke in handling areas.[2]

Storage

- Keep the container tightly sealed in a cool,
well-ventilated area.[2]- Store at 4°C for the
solid form, protected from light.[1]- For solutions,
store at -20°C (powder) or -80°C (in solvent).[2]-
Keep away from direct sunlight and sources of

ignition.[2]

Emergency Procedures

Immediate and appropriate responses to accidental exposure are critical.

Emergency Situation

First Aid Measures

If Swallowed

Call a POISON CENTER or doctor immediately

if you feel unwell.[2] Rinse mouth.[2]

Skin Contact

Rinse skin thoroughly with large amounts of
water.[2] Remove contaminated clothing and

shoes and seek medical attention.[2]

Eye Contact

Immediately flush eyes with large amounts of
water, separating eyelids.[2] Remove contact

lenses if present.[2] Promptly call a physician.[2]

Inhalation

Move the person to fresh air immediately.[2]

Spill and Disposal Plan

In the event of a spill or for routine disposal, the following procedures must be followed to

mitigate environmental contamination and ensure safety.
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Action

Procedure

Spill Containment

- Use full personal protective equipment.[2]-
Avoid breathing vapors, mist, dust, or gas.[2]-
Ensure adequate ventilation.[2]- Prevent further
leakage or spillage if safe to do so.[2]- Keep the

product away from drains or water courses.[2]

Spill Cleanup

- For solutions, absorb with a finely-powdered
liquid-binding material (e.g., diatomite, universal
binders).[2]- Decontaminate surfaces and

equipment by scrubbing with alcohol.[2]

Waste Disposal

- Dispose of contents and container to an
approved waste disposal plant.[2]- Collect

spillage.[2]

Experimental Workflow for Handling MM-401

The following diagram outlines the standard workflow for handling MM-401 in a laboratory

setting, from preparation to disposal.
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Preparation
- Don appropriate PPE
- Work in a ventilated area

Proceed with caution

Weighing
- Handle solid carefully
- Avoid dust generation

:

Dissolution
- Add solvent to solid
- Ensure complete dissolution

Experimentation

- Perform experimental procedures

Decontamination
- Clean workspace and equipment with alcohol

Waste Disposal
- Dispose of waste in approved containers

End of Process
- Remove PPE
- Wash hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of MM-401.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b609188?utm_src=pdf-body-img
https://www.benchchem.com/product/b609188?utm_src=pdf-body
https://www.benchchem.com/product/b609188?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

e 1. abmole.com [abmole.com]
e 2. MM-401 TFA|1442106-11-7|MSDS [dcchemicals.com]

« To cite this document: BenchChem. [Personal protective equipment for handling MM-401].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609188#personal-protective-equipment-for-handling-
mm-401]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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